Cas no 1806848-75-8 (3-Cyano-2-(difluoromethyl)-5-methyl-6-(trifluoromethyl)pyridine)

• Product Name: 3-Cyano-2-(difluoromethyl)-5-methyl-6-(trifluoromethyl)pyridine
• CAS No: 1806848-75-8
• MF: C₉H₅F₅N₂
• MW: 236.141419172287
• CID: 4878220
• Update Time: 2025-05-26

3-Cyano-2-(difluoromethyl)-5-methyl-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-2-(difluoromethyl)-5-methyl-6-(trifluoromethyl)pyridine

• Inchi： 1S/C9H5F5N2/c1-4-2-5(3-15)6(8(10)11)16-7(4)9(12,13)14/h2,8H,1H3
• InChI Key： JUBVBPGBMIXDDB-UHFFFAOYSA-N
• SMILES： FC(C1C(C)=CC(C#N)=C(C(F)F)N=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 292
• XLogP3: 2.5
• Topological Polar Surface Area: 36.7

Additional information on 3-Cyano-2-(difluoromethyl)-5-methyl-6-(trifluoromethyl)pyridine

3-Cyano-2-(difluoromethyl)-5-methyl-6-(trifluoromethyl)pyridine: A Comprehensive Overview

3-Cyano-2-(difluoromethyl)-5-methyl-6-(trifluoromethyl)pyridine is a complex organic compound with the CAS number 1806848-75-8. This compound belongs to the class of pyridines, which are six-membered aromatic heterocycles containing one nitrogen atom. The structure of this compound is characterized by the presence of multiple substituents, including a cyano group, a difluoromethyl group, a methyl group, and a trifluoromethyl group, all attached to the pyridine ring at specific positions.

The cyano group (-CN) is located at position 3 of the pyridine ring, while the difluoromethyl group (-CF₂H) is attached at position 2. The methyl group (-CH₃) and the trifluoromethyl group (-CF₃) are located at positions 5 and 6, respectively. This unique substitution pattern gives rise to a highly functionalized molecule with potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science.

Recent studies have highlighted the importance of fluorinated pyridines in drug discovery due to their ability to modulate pharmacokinetic properties such as solubility, bioavailability, and metabolic stability. The presence of multiple fluorinated groups in 3-Cyano-2-(difluoromethyl)-5-methyl-6-(trifluoromethyl)pyridine makes it an interesting candidate for exploring these properties. For instance, fluorinated groups are known to enhance lipophilicity and improve drug-target binding affinity.

In addition to its potential in pharmaceuticals, this compound has shown promise in agrochemical applications. Pyridine derivatives are often used as active ingredients in pesticides due to their ability to inhibit key enzymes in pests and pathogens. The combination of cyano and fluorinated groups in this compound may enhance its pesticidal activity while maintaining selectivity for target organisms.

From a synthetic perspective, the preparation of 3-Cyano-2-(difluoromethyl)-5-methyl-6-(trifluoromethyl)pyridine involves multi-step reactions that require precise control over regioselectivity and stereochemistry. Recent advancements in catalytic methods and transition metal-mediated reactions have facilitated the synthesis of such complex molecules with high efficiency and purity.

Moreover, computational studies have been conducted to investigate the electronic properties and reactivity of this compound. These studies have provided insights into its potential as a building block for more complex molecular architectures or as an intermediate in organic synthesis.

In conclusion, 3-Cyano-2-(difluoromethyl)-5-methyl-6-(trifluoromethyl)pyridine is a versatile compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable tool for researchers in drug discovery, agrochemical development, and materials science. As ongoing research continues to uncover new properties and applications of this compound, its significance in the chemical sciences is expected to grow further.